molecular formula C13H10N4O5 B14168486 3,5-dinitro-N-(pyridin-4-ylmethyl)benzamide CAS No. 58624-48-9

3,5-dinitro-N-(pyridin-4-ylmethyl)benzamide

Cat. No.: B14168486
CAS No.: 58624-48-9
M. Wt: 302.24 g/mol
InChI Key: UINIMUPULFKCCM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,5-dinitro-N-(pyridin-4-ylmethyl)benzamide is a chemical compound with the molecular formula C12H8N4O5 and a molecular weight of 288.221 g/mol . This compound is characterized by the presence of two nitro groups attached to the benzene ring and a pyridinylmethyl group attached to the amide nitrogen. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

The synthesis of 3,5-dinitro-N-(pyridin-4-ylmethyl)benzamide typically involves the nitration of N-(pyridin-4-ylmethyl)benzamide. The nitration process is carried out using a mixture of concentrated nitric acid and sulfuric acid under controlled temperature conditions . The reaction conditions must be carefully monitored to ensure the selective nitration at the 3 and 5 positions of the benzene ring.

Comparison with Similar Compounds

3,5-dinitro-N-(pyridin-4-ylmethyl)benzamide can be compared with other similar compounds, such as:

Properties

CAS No.

58624-48-9

Molecular Formula

C13H10N4O5

Molecular Weight

302.24 g/mol

IUPAC Name

3,5-dinitro-N-(pyridin-4-ylmethyl)benzamide

InChI

InChI=1S/C13H10N4O5/c18-13(15-8-9-1-3-14-4-2-9)10-5-11(16(19)20)7-12(6-10)17(21)22/h1-7H,8H2,(H,15,18)

InChI Key

UINIMUPULFKCCM-UHFFFAOYSA-N

Canonical SMILES

C1=CN=CC=C1CNC(=O)C2=CC(=CC(=C2)[N+](=O)[O-])[N+](=O)[O-]

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.